Cas no 1255791-06-0 ((Z)-N'-Hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide)

• Product name: (Z)-N'-Hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide
• CAS No: 1255791-06-0
• MF: C₁₁H₁₃N₅O
• MW: 231.253821134567
• CID: 5708798
• PubChem ID: 135630685

(Z)-N'-Hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• BS-4371
• 1255791-06-0
• BBL001514
• (Z)-N'-hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide
• AKOS005712143
• STL081028
• N'-hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide
• N'-hydroxy-5-methyl-1-(4-methylphenyl)triazole-4-carboximidamide
• N-Hydroxy-5-methyl-1-p-tolyl-1H-[1,2,3]triazole-4-carboxamidine
• (Z)-N'-Hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide

• Inchi： 1S/C11H13N5O/c1-7-3-5-9(6-4-7)16-8(2)10(13-15-16)11(12)14-17/h3-6,17H,1-2H3,(H2,12,14)
• InChI Key： BRAYDMPJRGPXER-UHFFFAOYSA-N
• SMILES： O/N=C(/C1=C(C)N(C2C=CC(C)=CC=2)N=N1)\N

Computed Properties

• Exact Mass: 231.11201006g/mol
• Monoisotopic Mass: 231.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų
• XLogP3: 1.6

Additional information on (Z)-N'-Hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide

Comprehensive Overview of (Z)-N'-Hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide (CAS No. 1255791-06-0)

The compound (Z)-N'-Hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide, identified by its CAS No. 1255791-06-0, is a specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in pharmaceuticals. The presence of the hydroxy and carboximidamide functional groups further enhances its potential as a versatile building block in synthetic chemistry.

In recent years, the demand for triazole derivatives has surged due to their role in developing novel therapeutics, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer agents. Researchers are increasingly exploring the structure-activity relationship (SAR) of compounds like (Z)-N'-Hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide to optimize their efficacy and selectivity. This compound's unique Z-configuration and methylphenyl substitution pattern contribute to its distinct physicochemical properties, making it a valuable candidate for further study.

The synthesis of CAS No. 1255791-06-0 typically involves multi-step organic reactions, including click chemistry approaches, which are widely favored for their efficiency and high yields. The 1,2,3-triazole core is often constructed using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a method renowned for its reliability and scalability. The incorporation of the hydroxycarboximidamide moiety introduces additional complexity, requiring precise control over reaction conditions to achieve the desired Z-isomer.

From a pharmacological perspective, (Z)-N'-Hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide has shown promise in preliminary studies as a potential enzyme inhibitor. Its ability to interact with specific biological targets, such as kinases or oxidoreductases, has sparked interest in its application for treating metabolic disorders and oxidative stress-related conditions. The compound's methylphenyl group may enhance its lipophilicity, improving membrane permeability and bioavailability—a critical factor in drug development.

In the context of green chemistry, researchers are also investigating eco-friendly synthetic routes for triazole-based compounds like this one. The use of biocatalysts and solvent-free reactions aligns with the growing emphasis on sustainable practices in chemical manufacturing. This trend reflects broader industry shifts toward reducing environmental impact while maintaining high product quality.

For those searching for CAS 1255791-06-0 suppliers or (Z)-N'-Hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide synthesis methods, it is essential to consult reputable sources that provide detailed analytical data, including NMR spectra, HPLC purity, and mass spectrometry results. These metrics ensure the compound meets the stringent standards required for research and development purposes.

Looking ahead, the exploration of 1255791-06-0 and related triazole carboximidamides is expected to expand, driven by advancements in computational chemistry and high-throughput screening. Virtual screening tools, such as molecular docking, can predict binding affinities and optimize lead compounds, accelerating the discovery of new therapeutic agents. As the scientific community continues to unravel the potential of this compound, its role in addressing unmet medical needs may become increasingly significant.